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Compound of Interest

Compound Name: ATTO 465 maleimid

Cat. No.: B15556988

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the properties and applications of ATTO 465 maleimide,

a fluorescent probe designed for high-sensitivity applications in life sciences research.[1][2][3]

Derived from the dye acriflavine, ATTO 465 offers strong absorption, high fluorescence, a large

Stokes shift, and good water solubility, making it a versatile tool for labeling proteins, nucleic

acids, and other biomolecules.[1][2][3] This document provides a comprehensive overview of

its characteristics, detailed experimental protocols for its use, and visual representations of key

processes to facilitate its integration into research and development workflows.

Core Properties and Spectroscopic Data
ATTO 465 is characterized by its robust photophysical properties, which are critical for

demanding fluorescence-based assays, including single-molecule detection.[1][2] The

maleimide functional group specifically enables the covalent labeling of sulfhydryl (thiol)

groups, commonly found in cysteine residues of proteins.[1][2]
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The key optical and physical characteristics of ATTO 465 are summarized below. These values

are crucial for designing experiments and selecting appropriate filter sets for fluorescence

microscopy and spectroscopy.

Property Value Reference

Excitation Wavelength (λex) 453 nm [1][2][3]

Emission Wavelength (λem) 506 nm [1][3][4]

Molar Extinction Coefficient

(εmax)
7.5 x 10⁴ M⁻¹ cm⁻¹ [1][2][3]

Fluorescence Quantum Yield

(ηfl)
75% [1][2][3]

Fluorescence Lifetime (τfl) 5.0 ns [1][2][3]

Molecular Weight (MW) 518 g/mol [1][3]

Recommended Storage
-20°C, protected from moisture

and light
[1][2][3][5]

Solubility
Polar solvents (e.g., DMF,

DMSO, acetonitrile)
[1][2]

Note: Optical data is for the carboxy derivative in aqueous solution and may vary slightly for the

maleimide conjugate depending on the solvent and conjugation partner.[1][3]

Thiol-Reactive Labeling with ATTO 465 Maleimide
The primary application of ATTO 465 maleimide is the covalent labeling of molecules

containing free sulfhydryl groups. The maleimide group reacts with thiols to form a stable

thioether bond. This reaction is highly specific for thiols at a neutral pH range (7.0-7.5),

minimizing off-target reactions with other nucleophilic groups like amines.[3][4]

Chemical Reaction Pathway
The diagram below illustrates the reaction between a thiol group (e.g., from a cysteine residue

in a protein) and the maleimide group of ATTO 465, resulting in a stable, fluorescently labeled
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conjugate.

Reactants
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Protein-SH
(Thiol Group)

ATTO 465-S-Protein
(Stable Thioether Bond)

+

ATTO 465-Maleimide

pH 7.0-7.5
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Dissolve Protein
in Buffer (pH 7.0-7.5)

Reduce Disulfides
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Remove Reducing Agent
(if DTT was used)
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React Protein and Dye
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(Optional, with excess thiol)
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(Gel filtration or dialysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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